2-(pyrrolidin-1-yl)-N-(1,3-thiazol-2-yl)propanamide

• IUPAC Name: 2-pyrrolidin-1-yl-N-(1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C10H15N3OS/c1-8(13-5-2-3-6-13)9(14)12-10-11-4-7-15-10/h4,7-8H,2-3,5-6H2,1H3,(H,11,12,14)
• InChI Key: JMNVLRKNMIMETM-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=NC=CS1)N2CCCC2
• Molecular Formula: C10H15N3OS
• Molecular Weight: 225.31 g/mol

Description

2-(pyrrolidin-1-yl)-N-(1,3-thiazol-2-yl)propanamide is a synthetic organic compound that has garnered interest in various fields of scientific research

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(pyrrolidin-1-yl)-N-(1,3-thiazol-2-yl)propanamide typically involves the reaction of pyrrolidine with a thiazole derivative under specific conditions. One common method includes the use of a base such as sodium hydride (NaH) to deprotonate the pyrrolidine, followed by nucleophilic substitution with a thiazole-containing electrophile. The reaction is usually carried out in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures to ensure complete conversion.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

2-(pyrrolidin-1-yl)-N-(1,3-thiazol-2-yl)propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) or hydrogen peroxide (H2O2).

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophilic substitution reactions can occur at the pyrrolidine or thiazole rings, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: KMnO4 in acidic or basic medium, H2O2 in the presence of a catalyst.

Reduction: LiAlH4 in dry ether, NaBH4 in methanol or ethanol.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like NaH or K2CO3.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted pyrrolidine or thiazole derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or antifungal properties.

Medicine: Explored for its potential therapeutic effects, including anticancer and anti-inflammatory activities.

Industry: Utilized in the development of new materials or as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism of action of 2-(pyrrolidin-1-yl)-N-(1,3-thiazol-2-yl)propanamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

2-(pyrrolidin-1-yl)-N-(1,3-thiazol-2-yl)propanamide can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds: 2-(pyrrolidin-1-yl)-N-(1,3-thiazol-2-yl)acetamide, 2-(pyrrolidin-1-yl)-N-(1,3-thiazol-2-yl)butanamide.

Uniqueness: The presence of the propanamide group in this compound may confer distinct chemical and biological properties compared to its analogs. This can include differences in reactivity, solubility, and biological activity.